N-(4-(5-(2-ethoxyphenyl)-1-(ethylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[4-[3-(2-ethoxyphenyl)-2-ethylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C20H25N3O5S2/c1-4-28-20-9-7-6-8-17(20)19-14-18(21-23(19)30(26,27)5-2)15-10-12-16(13-11-15)22-29(3,24)25/h6-13,19,22H,4-5,14H2,1-3H3
• InChI Key: DKAQJHIAYPSWJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2CC(=NN2S(=O)(=O)CC)C3=CC=C(C=C3)NS(=O)(=O)C
• Molecular Formula: C20H25N3O5S2
• Molecular Weight: 451.6 g/mol

Description

N-(4-(5-(2-ethoxyphenyl)-1-(ethylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H25N3O5S2 and its molecular weight is 451.56. The purity is usually 95%.
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Scientific Research Applications

Biocatalysis in Drug Metabolism

Biocatalysis is applied in the metabolism of drugs like LY451395, which is a biaryl-bis-sulfonamide and similar in structure to the compound . This process uses microbial-based systems for producing mammalian metabolites of the drug, aiding in the structural characterization of these metabolites. This approach is essential for understanding the metabolic pathways and potential interactions of drugs within a biological system (Zmijewski et al., 2006).

Synthesis of Heterocyclic Compounds

Research on the synthesis of heterocyclic compounds like pyrazoles and indoles, which share structural similarities with the compound , is significant. These compounds are synthesized using various catalysts and methodologies, contributing to the development of new drugs and materials with potential biological activities (Moosavi-Zare et al., 2013), (Sakamoto et al., 1988).

Carbonic Anhydrase and Acetylcholinesterase Inhibition

Studies have been conducted on compounds, including sulfonamide derivatives, for their inhibitory effects on enzymes like carbonic anhydrase and acetylcholinesterase. These studies are crucial for the development of new therapeutic agents for various diseases (Ozmen Ozgun et al., 2019).

Synthesis and Biological Evaluation

Research includes synthesizing and evaluating the biological activities of various sulfonamide derivatives. These studies focus on understanding the molecular interactions and potential therapeutic applications of these compounds (Küçükgüzel et al., 2013).

Structural Studies and Characterization

Structural studies and characterization of similar compounds are essential for understanding their chemical properties and potential applications. These studies utilize techniques like X-ray crystallography, NMR, and mass spectrometry (Dey et al., 2015).